N1-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-N2-(p-tolyl)oxalamide

• IUPAC Name: N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]-N'-(4-methylphenyl)oxamide
• InChI: InChI=1S/C25H32N4O2/c1-18-6-9-21(10-7-18)27-25(31)24(30)26-17-23(29-13-4-3-5-14-29)19-8-11-22-20(16-19)12-15-28(22)2/h6-11,16,23H,3-5,12-15,17H2,1-2H3,(H,26,30)(H,27,31)
• InChI Key: HSACVGRAYPXUIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCCCC4
• Molecular Formula: C25H32N4O2
• Molecular Weight: 420.5 g/mol

Description

N1-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-N2-(p-tolyl)oxalamide, also known as MIPO, is a chemical compound that has been of interest to researchers due to its potential therapeutic applications. MIPO belongs to the family of oxalamide derivatives, which have been found to possess a wide range of biological activities, including anticancer, antifungal, and antiviral properties.

Scientific Research Applications

Synthesis and Structure-Activity Relationships

• A study on acetylcholinesterase inhibitors highlighted the synthesis and structure-activity relationships of compounds with indolin and piperidine components. These compounds showed potent activity against acetylcholinesterase, indicating their potential application in treating conditions like Alzheimer's disease by increasing acetylcholine levels in the brain (Sugimoto et al., 1995).

Biological Activities and Potential Applications

• Glycoprotein IIb/IIIa antagonists with a piperidinyl structure were described for their role in inhibiting platelet aggregation, suggesting their utility in preventing thrombosis. The research outlines the synthesis of such compounds and their in vivo evaluation, underlining their potential as oral anticoagulants (Hutchinson et al., 1996).

• A study on α1-adrenergic receptor antagonists involving arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines demonstrated these compounds' uroselective profile. This suggests their potential application in treating conditions like benign prostatic hyperplasia by selectively targeting α1-adrenergic receptors to relax smooth muscle tissue without significantly affecting blood pressure (Rak et al., 2016).

Chemical Properties and Synthesis

• The Mannich reaction involving 1-n-butyl-3-p-tosylurea showcased the synthesis of compounds with piperidine components. This reaction highlights the chemical versatility of such compounds, potentially leading to new drug candidates or research tools (Ebi et al., 1996).